Cas no 1315366-49-4 (5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1315366-49-4
• MF: C₁₁H₇Cl₂F₂N₃O₂
• MW: 322.094987154007
• CID: 5572823
• Update Time: 2025-05-24

5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-(chlorodifluoromethyl)-1-(3-chloro-2-pyridinyl)-3-methyl-

• Inchi： 1S/C11H7Cl2F2N3O2/c1-5-7(10(19)20)8(11(13,14)15)18(17-5)9-6(12)3-2-4-16-9/h2-4H,1H3,(H,19,20)
• InChI Key： BLUGZARONXQMDA-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2Cl)C(C(Cl)(F)F)=C(C(O)=O)C(C)=N1

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 446.7±45.0 °C(Predicted)
• pka: 2.04±0.25(Predicted)

5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid

Research Brief on 5-(Chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic Acid (CAS: 1315366-49-4)

The compound 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS: 1315366-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative is recognized for its potential applications in agrochemicals and medicinal chemistry, particularly due to its unique structural features and biological activity. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic or agricultural uses, making it a compound of interest for further investigation.

Recent research has highlighted the synthetic pathways for 1315366-49-4, emphasizing its efficient production through multi-step organic reactions involving chlorination and carboxylation. The compound's structural motif, featuring a chlorodifluoromethyl group and a chloropyridinyl moiety, is critical for its biological activity. Studies suggest that these functional groups contribute to its ability to interact with specific biological targets, such as enzymes or receptors, in both pest control and potential drug development scenarios.

In the agrochemical sector, 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid has been evaluated for its efficacy as a pesticide. Preliminary results indicate that it exhibits strong insecticidal activity against a range of pests, including those resistant to conventional treatments. Its mode of action appears to involve the disruption of neurotransmitter function in pests, leading to paralysis and death. This makes it a promising candidate for integrated pest management systems, particularly in crops where resistance to existing pesticides is a growing concern.

From a medicinal chemistry perspective, the compound's potential as a scaffold for drug development is being explored. Its pyrazole core is a common feature in many pharmacologically active molecules, and modifications to its structure could yield derivatives with enhanced bioactivity and selectivity. Recent in vitro studies have demonstrated its inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting possible applications in treating inflammatory diseases. However, further in vivo studies are required to validate these findings and assess its safety profile.

Despite its promise, challenges remain in the practical application of 1315366-49-4. Issues such as environmental persistence, potential toxicity to non-target organisms, and the need for optimized synthesis protocols must be addressed. Ongoing research aims to refine the compound's properties through structural modifications and to develop greener synthesis methods to minimize environmental impact. Collaborative efforts between academic institutions and industry players are crucial to advancing these goals.

In conclusion, 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-3-methyl-1H-pyrazole-4-carboxylic acid represents a versatile compound with significant potential in both agrochemical and pharmaceutical fields. Its unique chemical structure and biological activity warrant continued investigation to unlock its full potential. Future research should focus on optimizing its synthesis, elucidating its mechanism of action in greater detail, and exploring its applications in diverse therapeutic areas. The insights gained from these studies could pave the way for novel solutions to pressing challenges in pest control and human health.